Cas no 4213-43-8 (N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine;hydrochloride)

• Product Name: N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine;hydrochloride
• CAS No: 4213-43-8
• MF: C₁₅H₂₀Cl₅N₃
• MW: 419.604398727417
• CID: 927805
• PubChem ID: 11668925
• Update Time: 2025-04-19

N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N',N'-bis(2-chloroethyl)-N-(7-chloroquinolin-4-yl)ethane-1,2-diamine,hydrochloride
• Ethanediamine,N-bis(2-chloroethyl)-N'-(7-chloro-4-quinolinyl)-, dihydrochloride
• hydrochloride
• N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine
• NSC17119
• NSC 17119
• 4213-43-8
• N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine;hydrochloride

• Inchi： 1S/C15H18Cl3N3.2ClH/c16-4-8-21(9-5-17)10-7-20-14-3-6-19-15-11-12(18)1-2-13(14)15;;/h1-3,6,11H,4-5,7-10H2,(H,19,20);2*1H
• InChI Key： YNTDQZJAJHGXRR-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)CCNC1C=CN=C2C=C(C=CC=12)Cl.Cl.Cl

Computed Properties

• Exact Mass: 345.05694
• Monoisotopic Mass: 381.033308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 1.329
• Boiling Point: 443.2°C at 760 mmHg
• Flash Point: 221.8°C
• Refractive Index: 1.634
• PSA: 28.16
• LogP: 4.95470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines